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Compound Focus: Pefloxacin Mesylate Dihydrate

CAS No.: 149676-40-4

Cat. No.: S538880

Get Quote

Solubility Data Overview

The table below summarizes the available quantitative solubility data for Pefloxacin Mesylate Dihydrate.

Source
Solubility in
DMSO

Solubility in Water
Molecular
Weight

CAS
Number

Selleckchem [1] 9 mg/mL (19.33
mM)

67 mg/mL 465.49 g/mol 149676-40-
4

MedChemExpress
[2]

12.5 mg/mL (29.11
mM)

≥ 100 mg/mL (232.85
mM)

429.46 g/mol 70458-95-6

TargetMol [3] 4.3 mg/mL (10 mM) 61 mg/mL (142.04
mM)

429.46 g/mol 70458-95-6

Note that the molecular weight and CAS number differ because "Pefloxacin Mesylate" and "Pefloxacin

Mesylate Dihydrate" are related but distinct chemical entities. The dihydrate form includes two additional

water molecules, which increases its molecular weight [1] [4].
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Here are detailed methodologies for preparing stock solutions in DMSO, adapted from the supplier

instructions.

General Handling Instructions

Fresh DMSO: Use fresh, dry DMSO, as the compound is hygroscopic (absorbs moisture from the

air), which can reduce its solubility over time [1] [2].
Sonication: Gentle warming in a sonicating water bath (37°C) is recommended to aid dissolution [3].

Clarification: Ensure the solution is clear and no particulate matter remains before use.

Protocol from Selleckchem [1]

For a 10 mM stock solution in DMSO:

Calculate the mass of Pefloxacin Mesylate Dihydrate needed. For example, to make 1 mL of a 10

mM solution: (10 mM × 0.001 L) × 465.49 g/mol = 4.65 mg of compound.
Add 4.65 mg of the compound to a volumetric vial.

Add 1 mL of fresh, dry DMSO to the vial.
Vortex or gently warm and sonicate until completely dissolved.

Protocol for In Vivo Formulation (from MedChemExpress) [2]

This protocol prepares a homogeneous solution for animal studies using sequential co-solvents.

Prepare a DMSO master liquid: Dissolve Pefloxacin Mesylate in DMSO to a concentration of 12.5

mg/mL.
Take 100 µL of the DMSO master liquid.

Add 400 µL of PEG300 and mix evenly until clear.
Add 50 µL of Tween-80 and mix evenly until clear.

Finally, add 450 µL of saline to bring the total volume to 1 mL. The resulting working concentration is
1.25 mg/mL.
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The following diagram illustrates the key molecular features of Pefloxacin that influence its solubility and

biological activity.
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Pyridone Core
(Essential for enzyme inhibition)

Click to download full resolution via product page

Key functional groups influencing Pefloxacin's solubility and activity.

Mechanism of Action: Pefloxacin is a broad-spectrum fluoroquinolone antibiotic. It kills bacteria by
inhibiting two essential bacterial enzymes, DNA gyrase (Topoisomerase II) and Topoisomerase IV,

which are critical for DNA replication and repair [1] [2]. The presence of a carboxylic acid group and
a basic methylpiperazine group in its structure gives it amphoteric properties, meaning it can act as

both an acid and a base. This contributes to its good solubility in both aqueous and certain organic
solvents [5].

Solubility Classification: According to research on solubility classification, a compound with an
aqueous solubility greater than 0.3 mg/mL is generally considered to have "high solubility" [6]. The

reported aqueous solubility of Pefloxacin Mesylate Dihydrate (61-67 mg/mL) far exceeds this
threshold, classifying it as a highly soluble compound [1] [3].
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Email: info@smolecule.com or Request Quote Online.

References

1. Pefloxacin Mesylate Dihydrate | Topoisomerase inhibitor [selleckchem.com]

2. Pefloxacin mesylate (Pefloxacinium mesylate) | Antibiotic [medchemexpress.com]

3. Pefloxacin Mesylate | Antibiotic | Topoisomerase [targetmol.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s538880?utm_src=pdf-body-img
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.medchemexpress.com/pefloxacin-mesylate.html?srsltid=AfmBOoquthNbcGgL1jCJ8hZ_sBDHIZKD-V9V5ztSvAekeGtsjXRLZdp7
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-023-00962-x
https://www.sciencedirect.com/science/article/pii/S0378517316305506
https://www.smolecule.com/products/s538880?utm_src=pdf-body
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.targetmol.com/compound/pefloxacin%20mesylate
https://www.smolecule.com/products/s538880?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.medchemexpress.com/pefloxacin-mesylate.html?srsltid=AfmBOoquthNbcGgL1jCJ8hZ_sBDHIZKD-V9V5ztSvAekeGtsjXRLZdp7
https://www.targetmol.com/compound/pefloxacin%20mesylate
https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Pefloxacin mesylate dihydrate [go.drugbank.com]

5. A perception into binary and ternary copper (II) complexes [bmcchem.biomedcentral.com]

6. Novel high/low solubility classification methods for new ... [sciencedirect.com]

To cite this document: Smolecule. [Pefloxacin Mesylate Dihydrate solubility DMSO]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b538880#pefloxacin-

mesylate-dihydrate-solubility-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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